Cas no 1564879-57-7 (2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid)

• Product Name: 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid
• CAS No: 1564879-57-7
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD26932911
• CID: 5606507
• PubChem ID: 104681767
• Update Time: 2025-05-21

2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• EN300-9632916
• 1564879-57-7
• 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

• MDL： MFCD26932911
• Inchi： 1S/C10H17NO4/c1-3-7-15-10(14)11-6-4-5-8(2)9(12)13/h3,8H,1,4-7H2,2H3,(H,11,14)(H,12,13)
• InChI Key： TWEHJVQGZWWKCE-UHFFFAOYSA-N
• SMILES： OC(C(C)CCCNC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid

2-Methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic Acid (CAS No. 1564879-57-7): A Comprehensive Overview

2-Methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid (CAS No. 1564879-57-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, polymer science, and biochemical research. This compound, often referred to as a functionalized amino acid derivative, is characterized by its unique molecular structure, which includes a methyl group, a pentanoic acid backbone, and a prop-2-en-1-yloxy carbonylamino moiety. Its versatility and potential applications make it a subject of interest for researchers and industry professionals alike.

The chemical structure of 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid lends itself to a variety of synthetic and biochemical applications. The presence of the allyloxy carbonyl (Alloc) protecting group is particularly noteworthy, as it is commonly used in peptide synthesis and other organic transformations. This feature allows for selective deprotection under mild conditions, making the compound valuable in solid-phase peptide synthesis (SPPS) and other bioconjugation techniques.

In recent years, the demand for custom amino acid derivatives like 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid has surged, driven by advancements in drug discovery and biomaterials engineering. Researchers are increasingly exploring its potential as a building block for peptidomimetics, which are synthetic molecules designed to mimic the biological activity of natural peptides. This aligns with the growing trend in personalized medicine and targeted drug delivery systems, where precise molecular design is critical.

Another area of interest is the compound's role in polymer chemistry. The allyl group in 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid can participate in radical polymerization reactions, making it a candidate for designing functionalized polymers with tailored properties. Such polymers are being investigated for applications in biodegradable materials, drug-eluting coatings, and even 3D printing resins, reflecting the broader industry shift toward sustainable and high-performance materials.

From a commercial perspective, 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS number 1564879-57-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's niche applications mean it is typically produced in small batches, catering to the needs of academic labs and pharmaceutical companies engaged in innovative therapeutic development.

Looking ahead, the scientific community continues to explore the untapped potential of 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}pentanoic acid. Whether in the context of next-generation therapeutics, advanced material science, or biocatalysis, this compound exemplifies the intersection of chemistry and innovation. As research progresses, it is likely to play an increasingly prominent role in addressing some of the most pressing challenges in modern science and technology.